Cas no 1804748-81-9 (4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1804748-81-9
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4829035
• Update Time: 2025-05-22

4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H4F7NO2/c9-5-3(2-17)6(7(10,11)12)16-1-4(5)18-8(13,14)15/h1,17H,2H2
• InChI Key： WISLCUPXALHNPU-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)(F)F)C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol

4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804748-81-9)

4-Fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol, commonly referred to by its CAS number 1804748-81-9, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with fluorine, trifluoromethoxy, and trifluoromethyl groups, along with a hydroxymethyl group at the 3-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

The synthesis of 4-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol involves a series of intricate multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel approach utilizing palladium-catalyzed cross-coupling reactions to construct the pyridine core efficiently. This method not only reduces the number of steps but also minimizes the use of hazardous reagents, aligning with modern green chemistry principles.

The structural features of this compound make it an excellent candidate for use in drug discovery programs. The pyridine ring serves as a rigid scaffold, while the trifluoromethyl and trifluoromethoxy groups contribute to high lipophilicity and metabolic stability. These properties are highly desirable in drug molecules as they enhance bioavailability and reduce the risk of rapid metabolism in vivo. Recent studies have explored its potential as a lead compound in anti-inflammatory and anticancer drug development. For example, research conducted at the University of California demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, a key target in inflammation-related diseases.

In addition to its pharmaceutical applications, 4-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol has shown promise in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. A 2023 paper published in Pest Management Science reported that certain analogs derived from this compound exhibit exceptional efficacy against agricultural pests without adverse effects on non-target organisms. This highlights its potential role in sustainable agriculture practices.

The environmental impact of this compound has also been a focus of recent research. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This is particularly important for regulatory considerations, as it suggests that the compound poses minimal long-term risks to ecosystems when used responsibly.

In conclusion, 4-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804748-81-9) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses and optimizations, this compound is poised to play an increasingly significant role in both academic research and commercial product development.